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Compound of Interest

Compound Name: Avibactam sodium dihydrate

Cat. No.: B12400378 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals involved in microbiological and biochemical assays requiring the use of

avibactam.

Introduction: Avibactam is a non-β-lactam β-lactamase inhibitor that restores the in vitro activity

of cephalosporins and other β-lactam antibiotics against many clinically significant Gram-

negative bacteria.[1][2][3][4] It functions through a unique reversible, covalent inhibition

mechanism, targeting a broad spectrum of serine β-lactamases, including Ambler Class A (like

KPC), Class C (AmpC), and some Class D enzymes.[1][3][5][6][7] Accurate and consistent

preparation of avibactam stock solutions is critical for obtaining reliable and reproducible results

in research settings, such as minimum inhibitory concentration (MIC) testing and enzyme

kinetics. This document provides detailed protocols for the preparation, storage, and handling

of avibactam sodium dihydrate stock solutions.

Physicochemical Properties
Avibactam sodium is typically supplied as a crystalline solid or powder.[8] It is essential to refer

to the Certificate of Analysis (CoA) provided by the supplier for lot-specific information, such as

the exact molecular weight (which can vary based on hydration state) and purity.

Table 1: Chemical and Physical Properties of Avibactam Sodium
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Property Value References

Synonyms NXL104, AVE-1330A [5][8]

CAS Number 1192491-61-4 (for sodium salt) [5][8][9]

Molecular Formula C₇H₁₀N₃NaO₆S (anhydrous) [8][9]

Molecular Weight

287.22 g/mol (anhydrous

sodium salt) 305.24 g/mol

(sodium hydrate)

[4][10][11]

Purity
≥95% - ≥99% (Varies by

supplier)
[4][8][10][11]

Appearance Crystalline solid / Solid powder [5][8]

Solubility and Recommended Solvents
Avibactam sodium exhibits good solubility in aqueous solutions and some polar organic

solvents. The choice of solvent depends on the experimental requirements and compatibility

with the assay system.

Table 2: Solubility Data for Avibactam Sodium

Solvent Solubility References

Water >140 mg/mL; 61 mg/mL [4][12]

DMSO
≥30 mg/mL; ~5 mg/mL; 61

mg/mL
[4][8][12]

PBS (pH 7.2) ~10 mg/mL [8]

Dimethylformamide (DMF) ~5 mg/mL [8]

Methanol
Slightly soluble (sonication

may be required)
[5]

Ethanol Insoluble [12]
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Note: When using organic solvents like DMSO, ensure the final concentration in the assay is

low enough to avoid physiological effects on the test organisms or enzymes.[8]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of avibactam.

Table 3: Recommended Storage Conditions

Form
Short-Term
Storage

Long-Term
Storage

Stability References

Powder (Solid)
0 - 4°C (days to

weeks)

-20°C or <-15°C

(under inert gas)

≥4 years at

-20°C
[5][8][9]

Stock Solution in

Solvent
-20°C (1 month) -80°C (1 year)

Aliquot to avoid

freeze-thaw

cycles

[12][13]

Aqueous

Solution

Not

recommended

for >1 day

N/A
Prepare fresh

before use
[8]

Experimental Protocols
Always use aseptic techniques when preparing solutions for biological experiments.

Protocol 1: Preparation of High-Concentration Aqueous
Stock Solution (e.g., 10 mg/mL)
This protocol is recommended for most microbiology applications, such as broth microdilution.

Materials:

Avibactam sodium dihydrate powder

Sterile, nuclease-free water

Calibrated analytical balance
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Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile, cryo-safe microcentrifuge tubes for aliquots

Procedure:

Calculate Required Mass:

To prepare 10 mL of a 10 mg/mL stock solution, you will need 100 mg of avibactam
sodium dihydrate.

For Molar Concentration: Use the molecular weight from your product's CoA. As an

example, using the molecular weight of avibactam sodium hydrate (305.24 g/mol ):

Mass (g) = Desired Concentration (mol/L) x Volume (L) x MW ( g/mol )

For 10 mL (0.01 L) of a 10 mM (0.01 mol/L) stock: Mass = 0.01 mol/L x 0.01 L x 305.24

g/mol = 0.0305 g or 30.52 mg.

Weighing: Accurately weigh the calculated amount of avibactam powder in a sterile

microcentrifuge tube or on weighing paper and transfer it to a sterile conical tube.

Dissolution: Add the desired volume of sterile water (e.g., 10 mL) to the conical tube. Vortex

gently until the powder is completely dissolved.

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter

and dispense the solution into a new sterile conical tube to remove any potential bacterial

contamination.

Aliquoting: Dispense the sterile stock solution into smaller, single-use volumes (e.g., 100 µL

or 500 µL) in sterile, cryo-safe microcentrifuge tubes. This prevents contamination and

degradation from repeated freeze-thaw cycles.
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Storage: Label the aliquots clearly with the compound name, concentration, and date. Store

immediately as recommended in Table 3 (e.g., -80°C for long-term storage).

Protocol 2: Preparation of Stock Solution in DMSO (e.g.,
30 mg/mL)
This protocol is an alternative if a higher concentration or an organic solvent is required.

Materials:

Avibactam sodium dihydrate powder

Anhydrous, sterile-filtered DMSO

All other materials as listed in Protocol 1.

Procedure:

Calculate and Weigh: Follow steps 1 and 2 from Protocol 1 to determine and weigh the

required mass of avibactam.

Dissolution: Add the desired volume of anhydrous DMSO. Vortex until fully dissolved. Gentle

warming or sonication may be required for higher concentrations but should be done with

caution.[5]

Aliquoting and Storage: Dispense into single-use aliquots in appropriate cryo-safe tubes.

Store immediately at -20°C or -80°C, protected from moisture.[12] Note that moisture-

absorbing DMSO can reduce solubility.[12]

Application Data & Visualization
Avibactam is primarily used to restore the activity of a partner β-lactam antibiotic. In research, it

is often used at a fixed concentration in susceptibility testing.

Table 4: Typical Working Concentrations for In Vitro Assays
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Application
Typical Avibactam
Concentration

Target Pathogens References

Broth Microdilution

(Susceptibility Testing)
4 mg/L (fixed)

Enterobacteriaceae,

P. aeruginosa
[14][15][16][17]

Checkerboard Assays 0.016 - >16 mg/L

E. coli, K.

pneumoniae, P.

aeruginosa

[14]

Experimental

Resensitization

Studies

1 - 64 mg/L
KPC-producing K.

pneumoniae
[15][18]

Diagrams
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Workflow for Avibactam Stock Solution Preparation

Preparation

Processing & Storage

1. Calculate Mass
Based on desired concentration

and volume.

2. Weigh Powder
Use a calibrated balance
and aseptic technique.

3. Dissolve in Solvent
Add sterile Water or DMSO

and vortex until clear.

4. Sterile Filter
Use a 0.22 µm filter to remove
contaminants (for aqueous).

5. Aliquot Solution
Dispense into single-use tubes

to avoid freeze-thaw cycles.

6. Store Frozen
Label clearly and store at

-20°C or -80°C immediately.
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Mechanism of Reversible β-Lactamase Inhibition by Avibactam

Active Enzyme
(with Serine-OH in active site)

Covalent Acyl-Enzyme Intermediate
(Inactive Complex)

Acylation
(Covalent bond forms)

Avibactam

Deacylation (Recyclization)
(Slow, reversible reaction restores enzyme)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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